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Compound of Interest

Compound Name: Ethylmethyldichlorosilane

CAS No.: 4525-44-4

Cat. No.: B1581930

Get Quote

Ethylmethyldichlorosilane (C₃H₈Cl₂Si) is a foundational building block in modern

organosilicon chemistry. Its utility extends from the synthesis of bespoke polymers and resins

to its role as a surface-modifying agent, where it bridges the interface between organic and

inorganic materials.[1] However, its versatility is matched by its reactivity. The two chlorine

atoms bonded to the central silicon atom are highly susceptible to nucleophilic substitution,

making the molecule a potent, yet sensitive, intermediate. This guide provides an in-depth

exploration of its chemical properties, handling protocols, and reactive nature, designed for

professionals who seek to harness its capabilities safely and effectively.

Molecular Structure and Physicochemical
Characteristics
At its core, ethylmethyldichlorosilane is a tetrahedral silicon compound substituted with one

ethyl group, one methyl group, and two chlorine atoms. This asymmetric substitution pattern is

key to the properties of the polymers derived from it. The high electronegativity of the chlorine

atoms creates a significant partial positive charge on the silicon center, rendering it highly

electrophilic and thus reactive towards nucleophiles, most notably water.
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Core Physicochemical Data
The fundamental physical properties of ethylmethyldichlorosilane are summarized below.

This data is critical for process design, safety assessments, and purification procedures. The

low flash point, in particular, underscores the need for stringent fire safety protocols.[2][3]

Property Value Source

CAS Number 4525-44-4 [2][3]

Molecular Formula C₃H₈Cl₂Si (or C₂H₅Si(CH₃)Cl₂) [2][3]

Molecular Weight 143.09 g/mol [2][3]

Appearance
Colorless to pale yellow liquid

with a pungent odor
[1]

Boiling Point 100 °C (lit.) [2][3]

Melting Point 8 °C [2][4]

Density 1.063 g/mL at 25 °C (lit.) [2][3]

Refractive Index (n20/D) 1.419 (lit.) [3]

Flash Point 2 °C (35.6 °F) - closed cup [3]

Spectroscopic Profile: A Structural Fingerprint
Spectroscopic analysis is indispensable for confirming the identity and purity of

ethylmethyldichlorosilane. Below is a summary of the expected spectral characteristics.

Data Interpretation
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Technique Expected Observations and Rationale

¹H NMR

Ethyl Group: A quartet (~0.9-1.1 ppm) from the -

CH₂- group coupled to the -CH₃ protons, and a

triplet (~0.5-0.7 ppm) from the -CH₃ group

coupled to the -CH₂- protons. Methyl Group: A

sharp singlet (~0.4-0.6 ppm) corresponding to

the Si-CH₃ protons. The specific chemical shifts

are influenced by the electronegative chlorine

atoms.[5]

Infrared (IR) Spectroscopy

C-H Stretching: Vibrations around 2880-3080

cm⁻¹ are characteristic of the alkyl C-H bonds.

[6] C-H Bending: Vibrations in the 1300-1500

cm⁻¹ region correspond to the bending of C-H

bonds.[6] Si-Cl Stretching: Strong, characteristic

absorptions are expected in the fingerprint

region, typically around 450-600 cm⁻¹, indicative

of the silicon-chlorine bonds. The exact position

can be complex due to the presence of two Cl

atoms.

Mass Spectrometry (MS)

The mass spectrum will show a characteristic

isotopic pattern for the molecular ion [M]⁺ and

fragments containing two chlorine atoms (³⁵Cl

and ³⁷Cl). The primary fragmentation pathway

involves the loss of a methyl group ([M-15]⁺) or

an ethyl group ([M-29]⁺), followed by the loss of

chlorine atoms or HCl.[7]

Chemical Reactivity and Core Mechanisms
The chemistry of ethylmethyldichlorosilane is dominated by the lability of its Si-Cl bonds.

Hydrolysis: The Defining Reaction
The most critical reaction is its vigorous, exothermic hydrolysis upon contact with water or even

atmospheric moisture.[8] This reaction proceeds rapidly to produce hydrogen chloride (HCl)
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gas and transient ethylmethylsilanediol intermediates. These silanols are unstable and readily

undergo condensation to form polysiloxane oligomers and polymers.

The causality for this high reactivity lies in two factors:

Polarity: The Si-Cl bond is highly polarized, making the silicon atom an excellent electrophile.

Kinetics: Silicon's ability to expand its coordination sphere via its d-orbitals facilitates the

formation of a five-coordinate transition state upon nucleophilic attack by water, lowering the

activation energy for the reaction.

The overall process can be described in two stages: hydrolysis followed by condensation.

Caption: Hydrolysis and condensation pathway of ethylmethyldichlorosilane.

This reactivity necessitates that all handling and storage be conducted under strictly anhydrous

conditions.[9] The liberated HCl is corrosive to both equipment and biological tissues.[8][10]

Experimental Protocols and Safe Handling
Given its hazardous nature, adherence to strict protocols is not merely recommended; it is

mandatory for personnel safety and experimental integrity.

Mandatory Protocol: Safe Handling and Storage
This protocol outlines the essential steps for safely managing ethylmethyldichlorosilane in a

research environment.

Objective: To prevent accidental hydrolysis, personnel exposure, and fire.

Materials:

Ethylmethyldichlorosilane

Anhydrous solvent (e.g., dry toluene or hexane)

Inert gas supply (Nitrogen or Argon) with a bubbler system

Schlenk line or glove box
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Dry, clean glassware (oven-dried at >120°C for several hours)

Grounding straps

Appropriate Personal Protective Equipment (PPE)

Procedure:

Work Area Preparation: Ensure the fume hood is operational and the work area is free of

clutter and sources of ignition. An emergency shower and eyewash station must be

immediately accessible.[11]

Inert Atmosphere: All glassware must be assembled and purged with inert gas (e.g., nitrogen

or argon) to remove air and moisture.[9]

Grounding: Ground and bond all metal containers and transfer lines during dispensing to

prevent static electricity discharge, which can ignite the flammable vapors.[12]

Personal Protective Equipment (PPE): Don all required PPE before handling the chemical.

This includes:

Neoprene or nitrile rubber gloves.[11]

Chemical splash goggles and a full-face shield.[11]

Flame-retardant lab coat.

NIOSH-certified respirator with an organic vapor/acid gas cartridge.[9]

Chemical Transfer: Use a syringe or cannula for liquid transfers under a positive pressure of

inert gas. Never pour ethylmethyldichlorosilane in the open air.

Storage: Store the chemical in its original, tightly sealed container in a cool, dry, well-

ventilated, and locked area designated for flammable and corrosive liquids.[1][12] The

container must be stored under an inert atmosphere.

Spill & Waste Management: In case of a spill, evacuate the area. Use a dry absorbent

material like sand or soda ash for cleanup; NEVER use water.[12] All waste must be treated
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as hazardous.

Start

1. Prepare Workspace
(Fume Hood, Eyewash)

2. Don Full PPE
(Gloves, Goggles, Face Shield, Respirator)

3. Purge System
(Inert Gas, Dry Glassware)

4. Ground Equipment
(Prevent Static Discharge)

5. Transfer Chemical
(Syringe/Cannula under N₂)

6. Secure Storage
(Cool, Dry, Locked, Inert)

End

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of ethylmethyldichlorosilane.
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Hazard Profile and Safety Classifications
Ethylmethyldichlorosilane is classified as a hazardous substance due to its combined

flammability, corrosivity, and reactivity.

Hazard Type Classification & Description Precautionary Codes

Physical Hazard

Flammable Liquid, Category 2

(H225: Highly flammable liquid

and vapor).[3]

P210: Keep away from

heat/sparks/open flames.[3]

[11]

Health Hazard

Skin Corrosion, Category 1B

(H314: Causes severe skin

burns and eye damage).[3]

P280: Wear protective

gloves/clothing/eye

protection/face protection.[11]

Reactivity Hazard

In contact with water, it

releases flammable gases and

corrosive HCl.[8][9]

P223: Do not allow contact

with water.[9] P231+P232:

Handle under inert gas.

Protect from moisture.[9]

Summary of Applications
The dual functionality of ethylmethyldichlorosilane—its reactive chloride groups and stable

alkyl substituents—makes it a valuable precursor in several areas:

Silicone Polymers: It serves as a monomer for producing polysiloxanes with specific

properties imparted by the ethyl and methyl groups.

Coupling Agents: It can be used to functionalize surfaces, promoting adhesion between

organic polymers and inorganic substrates like glass or metal oxides.[1]

Chemical Intermediate: It is a key starting material for the synthesis of more complex

organosilicon compounds where ethyl and methyl groups are desired.[1]

Conclusion
Ethylmethyldichlorosilane is a potent chemical intermediate whose utility is intrinsically linked

to its high reactivity. A thorough understanding of its chemical properties, particularly its
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extreme sensitivity to moisture, is paramount. By adhering to rigorous safety protocols and

employing controlled, anhydrous reaction conditions, researchers and developers can safely

leverage its capabilities to create advanced materials and novel molecular architectures.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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